Cas no 59115-26-3 ({2-[2-(Dimethylamino)ethoxy]phenyl}methanol)

• Product Name: {2-[2-(Dimethylamino)ethoxy]phenyl}methanol
• CAS No: 59115-26-3
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 949678
• PubChem ID: 18525857
• Update Time: 2025-05-26

{2-[2-(Dimethylamino)ethoxy]phenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-[2-(Dimethylamino)ethoxy]phenyl}methanol
• [2-[2-(dimethylamino)ethoxy]phenyl]methanol
• (Dimethylamino-2-ethoxy)-2-benzylalkohol
• {2-[2-(dimethylamino)ethoxy]phenyl}methan-1-ol
• 2-(2-Dimethylamino-aethoxy)-benzylalkohol
• 2-(2-dimethylamino-ethoxy)-benzyl alcohol
• 2-(2-Dimethylamino-ethoxy)-benzylalkohol
• 59115-26-3
• CS-0454068
• (2-(2-(Dimethylamino)ethoxy)phenyl)methanol
• {2-[-(Dimethylamino)ethoxy]phenyl}methanol
• DB-072575
• DTXSID40594610
• MFCD08690289
• AKOS000247313
• AS-9249

• MDL： MFCD08690289
• Inchi： 1S/C11H17NO2/c1-12(2)7-8-14-11-6-4-3-5-10(11)9-13/h3-6,13H,7-9H2,1-2H3
• InChI Key： UNABPRGGCSJBPG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CO)CCN(C)C

Computed Properties

• Exact Mass: 195.12600
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.061
• Boiling Point: 305.5°C at 760 mmHg
• Flash Point: 138.6°C
• Refractive Index: 1.531
• PSA: 32.70000
• LogP: 1.11930

Additional information on {2-[2-(Dimethylamino)ethoxy]phenyl}methanol

Comprehensive Overview of {2-[2-(Dimethylamino)ethoxy]phenyl}methanol (CAS No. 59115-26-3)

{2-[2-(Dimethylamino)ethoxy]phenyl}methanol, identified by its CAS No. 59115-26-3, is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound features a unique molecular structure combining a phenyl ring with a dimethylaminoethoxy side chain and a hydroxymethyl group. Its versatility makes it a valuable intermediate in synthesizing more complex molecules, particularly in drug discovery and development.

The growing interest in 59115-26-3 stems from its potential role in modulating biological activity. Researchers are exploring its applications in designing novel therapeutics, especially in neurological and metabolic disorders. The compound's dimethylaminoethoxy moiety is particularly noteworthy, as it may influence solubility and bioavailability—key factors in modern drug formulation. Recent studies highlight its relevance in optimizing structure-activity relationships (SAR), a hot topic in medicinal chemistry.

From an industrial perspective, {2-[2-(Dimethylamino)ethoxy]phenyl}methanol is gaining traction due to its compatibility with green chemistry principles. Manufacturers are increasingly adopting sustainable synthesis routes, aligning with global trends toward eco-friendly production. This aligns with frequent search queries like "sustainable chemical intermediates" and "green synthesis of pharmaceutical precursors," reflecting broader industry priorities.

Analytical characterization of CAS No. 59115-26-3 typically involves advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure purity and structural integrity, critical for research applications. The compound's stability profile under various conditions is another area of active investigation, addressing common questions about storage and handling best practices for sensitive intermediates.

In the context of intellectual property, several patents reference {2-[2-(Dimethylamino)ethoxy]phenyl}methanol as a key intermediate. This underscores its commercial importance in proprietary drug development pipelines. Legal and regulatory aspects surrounding such compounds frequently appear in search trends, particularly regarding patent expiration dates and generic manufacturing timelines.

The future outlook for 59115-26-3 appears promising, with potential expansions into new therapeutic areas. Its structural features make it a candidate for further derivatization, possibly leading to breakthrough medications. This prospect resonates with current search behaviors focusing on "next-generation drug intermediates" and "innovative chemical building blocks."

Quality control standards for {2-[2-(Dimethylamino)ethoxy]phenyl}methanol continue to evolve, reflecting stricter industry regulations. Analytical method development for this compound remains an active research area, responding to queries about "impurity profiling" and "specification setting" for fine chemicals. These developments ensure reliable performance in downstream applications.

Supply chain dynamics for CAS No. 59115-26-3 have adapted to global market shifts, with particular attention to regional manufacturing capabilities. This addresses frequent searches about "chemical sourcing strategies" and "supply chain resilience," especially post-pandemic. The compound's availability in different grades (research, technical, pharmaceutical) caters to diverse market needs.

In conclusion, {2-[2-(Dimethylamino)ethoxy]phenyl}methanol represents an important class of chemical intermediates with growing scientific and commercial relevance. Its unique properties position it well for future innovations across multiple disciplines, from drug discovery to material science. Ongoing research will likely uncover additional applications, further solidifying its role in advanced chemical synthesis.